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Compound of Interest

Compound Name: 4-Allylthiosemicarbazide

Cat. No.: B1270964

4-Allylthiosemicarbazide: A Technical Safety and
Handling Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety data and handling
precautions for 4-Allylthiosemicarbazide (CAS No. 3766-55-0). The information is intended to
equip researchers, scientists, and professionals in drug development with the necessary
knowledge to handle this compound safely in a laboratory setting. This document summarizes
key safety information, physical and chemical properties, and outlines essential handling and
emergency procedures.

Chemical Identification and Physical Properties

4-Allylthiosemicarbazide is a sulfur-containing organic compound. Its identification and key
physical and chemical properties are summarized in the table below.

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b1270964?utm_src=pdf-interest
https://www.benchchem.com/product/b1270964?utm_src=pdf-body
https://www.benchchem.com/product/b1270964?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1270964?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Property

Value

Reference

Chemical Name

4-Allylthiosemicarbazide

CAS Number 3766-55-0 [1]I2]
Molecular Formula C4H9N3S [2][3]
Molecular Weight 131.2 g/mol [2][3]
Appearance White to pale yellow solid [3]
Melting Point 93-96 °C [3]
Boiling Point 209.8 £ 33.0 °C (Predicted) [3]
Density 1.142 g/cm3 (Estimate) [3]
Solubility Slightly soluble in Acetone, 3]

Sparingly in DMSO

Hazard Identification and Classification

4-Allylthiosemicarbazide is classified as a hazardous substance. The primary hazards are

associated with its toxicity upon ingestion and its irritant properties.

Hazard Class

Category

Hazard Statement

Acute Toxicity (Oral)

Toxic if swallowed (R25)

Fatal if swallowed.

Skin Corrosion/Irritation

Irritant (R38)

Causes skin irritation.[3]

Eye Damage/Irritation

Irritant (R36)

Causes serious eye irritation.

[3]

Respiratory Irritation

Irritant (R37)

May cause respiratory

irritation.[3]

GHS Hazard Pictograms:

laalt text
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Signal Word: Danger

Toxicological Data

Limited quantitative toxicological data is available for 4-Allylthiosemicarbazide. The available
data point to significant acute toxicity.

Test Species Route Value Reference

LD50 (Acute) Mouse Intravenous 56 mg/kg [3]

Handling and Storage Precautions

Proper handling and storage procedures are crucial to minimize the risk of exposure to 4-
Allylthiosemicarbazide.

Personal Protective Equipment (PPE)

A risk assessment should be conducted before handling this compound to determine the
appropriate level of personal protection. The following PPE is recommended:

PPE Type Specification

Eye/Face Protection Wear chemical safety goggles or a face shield.

Wear impervious gloves (e.qg., nitrile rubber), a
Skin Protection lab coat, and other protective clothing as

needed.

Use a NIOSH-approved respirator with an
Respiratory Protection appropriate cartridge if ventilation is inadequate

or if dusts are generated.

Safe Handling Practices

o Work in a well-ventilated area, preferably in a chemical fume hood.[4]

¢ Avoid inhalation of dust.
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e Avoid contact with skin and eyes.[3]
e Do not eat, drink, or smoke in areas where the chemical is handled.

e Wash hands thoroughly after handling.

Storage Conditions

o Store in a tightly closed container in a dry and well-ventilated place.[4]
o Keep locked up and away from incompatible materials such as strong oxidizing agents.
e The product is light-sensitive and should be stored under an inert gas.

Emergency Procedures
First-Aid Measures
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Exposure Route First-Aid Procedure Reference

If swallowed, immediately call
) a poison center or doctor.
Ingestion ) .
Rinse mouth. Do not induce

vomiting.

Move the person to fresh air. If
) breathing is difficult, give
Inhalation ) i
oxygen. Seek immediate

medical attention.

Take off immediately all
contaminated clothing. Rinse

Skin Contact skin with plenty of water for at
least 15 minutes. Seek

immediate medical attention.

Rinse cautiously with water for
several minutes. Remove
contact lenses, if present and

Eye Contact ) o
easy to do. Continue rinsing.
Seek immediate medical

attention.

Fire-Fighting Measures

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.[3]

o Specific Hazards: Combustible. Hazardous combustion products may include nitrogen
oxides and sulfur oxides.[3]

» Protective Equipment: Wear a self-contained breathing apparatus and full protective gear.

Accidental Release Measures

o Personal Precautions: Evacuate personnel to a safe area. Wear appropriate personal
protective equipment. Avoid dust formation.[4]
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e Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the
product enter drains.

o Containment and Cleanup: Carefully sweep up the spilled material and place it in a suitable
container for disposal.[4]

Experimental Protocols

Detailed experimental protocols for the safety testing of 4-Allylthiosemicarbazide are not
readily available in the public domain. However, standardized OECD guidelines are followed for
assessing the safety of chemical substances.

General Synthesis Protocol for Thiosemicarbazides

A general method for the synthesis of thiosemicarbazide derivatives involves the reaction of a
corresponding acid hydrazide with an isothiocyanate. For example, 1,4-disubstituted
thiosemicarbazides can be synthesized by the nucleophilic addition of acid hydrazides to
phenylisothiocyanate in ethanol under reflux.[5]

1,4-Disubstituted
Thiosemicarbazide

Acid Hydrazide +
Phenylisothiocyanate

Ethanol —» Reflux

Click to download full resolution via product page
Caption: General synthesis workflow for 1,4-disubstituted thiosemicarbazides.

Logical Relationships in Safety Handling

The safe handling of 4-Allylthiosemicarbazide involves a logical sequence of assessment,
prevention, and response.
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Caption: Logical flow of safety procedures for handling hazardous chemicals.

Disposal Considerations

Dispose of 4-Allylthiosemicarbazide and its containers in accordance with local, regional, and
national regulations. The compound should be treated as hazardous waste.

Disclaimer: This document is intended as a guide and is not a substitute for a formal Safety
Data Sheet (SDS). Researchers should always consult the most current SDS for 4-
Allylthiosemicarbazide from their supplier before use and ensure that a thorough risk
assessment is conducted.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [4-Allylthiosemicarbazide safety data sheet and handling
precautions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1270964#4-allylthiosemicarbazide-safety-data-sheet-
and-handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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